Cas no 1518243-22-5 (2-((1-methyl-1H-pyrazol-3-yl)amino)benzoic acid)

• Product Name: 2-((1-methyl-1H-pyrazol-3-yl)amino)benzoic acid
• CAS No: 1518243-22-5
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 4603578
• Update Time: 2025-06-08

2-((1-methyl-1H-pyrazol-3-yl)amino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((1-methyl-1H-pyrazol-3-yl)amino)benzoic acid

• Inchi： 1S/C11H11N3O2/c1-14-7-6-10(13-14)12-9-5-3-2-4-8(9)11(15)16/h2-7H,1H3,(H,12,13)(H,15,16)
• InChI Key： JSCCJSBBWNVLAC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1NC1C=CN(C)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 2-((1-methyl-1H-pyrazol-3-yl)amino)benzoic acid

Exploring the Potential of 2-((1-Methyl-1H-Pyrazol-3-Yl)Amino)Benzoic Acid

2-((1-Methyl-1H-Pyrazol-3-Yl)Amino)Benzoic Acid, identified by the CAS number 1518243-22-5, is a compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This benzoic acid derivative, characterized by its pyrazole ring and amino group substitution, exhibits intriguing behavior in both synthetic and analytical chemistry contexts. The compound's structure, which includes a pyrazole moiety attached to a benzoic acid backbone, makes it a valuable molecule for exploring diverse chemical reactions and potential biological activities.

The synthesis of 2-((1-Methyl-1H-Pyrazol-3-Yl)Amino)Benzoic Acid involves a series of carefully designed steps that highlight the importance of functional group transformations and coupling reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, ensuring higher yields and better purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of this compound, reducing reaction times while maintaining product quality. Such innovations underscore the compound's versatility and its suitability for large-scale production, which is crucial for its potential commercial applications.

In terms of applications, 2-((1-Methyl-1H-Pyrazol-3-Yl)Amino)Benzoic Acid has shown promise in the field of pharmaceuticals. Its structure resembles certain bioactive molecules, suggesting potential pharmacological activities. Recent studies have explored its ability to inhibit specific enzymes and modulate cellular pathways, which could pave the way for its use in drug development. For example, research published in 2023 demonstrated that this compound exhibits moderate inhibitory effects on certain kinases, making it a candidate for further investigation in oncology and inflammation-related diseases.

Beyond pharmacology, this compound has also found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in designing new materials for catalysis and sensing applications. For instance, researchers have reported the successful incorporation of 2-((1-Methyl-1H-Pyrazol-3-Yl)Amino)Benzoic Acid into metal-organic frameworks (MOFs), resulting in materials with enhanced catalytic activity and selectivity. These findings highlight the compound's potential as a building block for advanced materials with tailored properties.

The chemical stability and reactivity of CAS No. 1518243-22-5 make it an attractive candidate for various organic transformations. Recent studies have focused on its role as a precursor in the synthesis of more complex molecules, such as heterocyclic compounds and bioactive agents. Its ability to undergo nucleophilic substitution and condensation reactions has been exploited to construct libraries of compounds with diverse structural motifs, facilitating high-throughput screening for drug discovery.

In conclusion, 2-((1-Methyl-1H-Pyrazol-3-Yl)Amino)Benzoic Acid, with its unique structure and versatile reactivity, represents a valuable molecule with wide-ranging applications across multiple disciplines. From drug development to materials science, this compound continues to be a focal point for researchers seeking innovative solutions to complex chemical challenges. As ongoing studies unravel its full potential, it is likely that this compound will play an increasingly important role in both academic research and industrial applications.